Cas no 5774-69-6 (Diethyl Benzyloxymethylmalonate)

Diethyl Benzyloxymethylmalonate is a versatile malonate ester derivative widely used in organic synthesis, particularly in the construction of complex molecular frameworks. Its key advantages include its role as a bifunctional building block, enabling the introduction of both benzyloxymethyl and malonate groups in a single step. The compound exhibits good stability and reactivity, making it valuable for nucleophilic substitution, condensation, and cyclization reactions. Its ester groups allow for further functionalization, while the benzyloxymethyl moiety provides a protective group that can be selectively removed under mild conditions. This reagent is particularly useful in pharmaceutical and fine chemical synthesis, offering efficient pathways to intermediates.
Diethyl Benzyloxymethylmalonate structure
5774-69-6 structure
Product Name:Diethyl Benzyloxymethylmalonate
CAS No:5774-69-6
MF:C15H20O5
MW:280.316305160522
CID:371428
PubChem ID:79841
Update Time:2025-10-18

Diethyl Benzyloxymethylmalonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-((benzyloxy)methyl)malonate
    • DIETHYL (BENZYLOXY)METHYLMALONATE
    • diethyl 2-(phenylmethoxymethyl)propanedioate
    • Diethyl Benzyloxymethylmalonate
    • Propanedioic acid,2-methyl-2-(phenylmethoxy)-, 1,3-diethyl ester
    • Benzyloxy-methyl-malonsaeure-diethylester
    • Diathyl2-Benzyloxy-2-methylmalonat
    • diethyl 2-(benzyloxy)-2-methylmalonate
    • Diethyl-O-benzyltartronat
    • AMY841
    • NS00048117
    • 5774-69-6
    • DTXSID90973335
    • Diethyl2-(benzyloxy)-2-methylmalonate
    • EINECS 227-299-2
    • Diethyl (benzyloxy)(methyl)propanedioate
    • FT-0659659
    • AKOS015917673
    • 1,3-DIETHYL 2-(BENZYLOXY)-2-METHYLPROPANEDIOATE
    • diethyl 2-methyl-2-phenylmethoxypropanedioate
    • Inchi： 1S/C15H20O5/c1-4-18-13(16)15(3,14(17)19-5-2)20-11-12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3
    • InChI Key： AYFIAOGBVMPSAE-UHFFFAOYSA-N
    • SMILES： O(CC1C=CC=CC=1)C(C(=O)OCC)(C(=O)OCC)C

Computed Properties

  • Exact Mass: 280.13100
  • Monoisotopic Mass: 280.131074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 336.7±42.0 °C at 760 mmHg
  • Flash Point: 157.4±27.9 °C
  • Refractive Index: 1.496
  • Solubility: DCM, Ethyl Acetate, Methanol,
  • PSA: 61.83000
  • LogP: 1.94560
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Diethyl Benzyloxymethylmalonate Security Information

Diethyl Benzyloxymethylmalonate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diethyl Benzyloxymethylmalonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019139402-5g
Diethyl 2-(benzyloxy)-2-methylmalonate
 5774-69-6 95%
5g
 $1386.32 2023-09-01
Alichem
A019139402-10g
Diethyl 2-(benzyloxy)-2-methylmalonate
 5774-69-6 95%
10g
 $1960.00 2023-09-01
Alichem
A019139402-25g
Diethyl 2-(benzyloxy)-2-methylmalonate
 5774-69-6 95%
25g
 $3333.00 2023-09-01
TRC
D444870-250mg
Diethyl Benzyloxymethylmalonate
 5774-69-6
250mg
 $ 224.00 2023-09-07
TRC
D444870-500mg
Diethyl Benzyloxymethylmalonate
 5774-69-6
500mg
 $ 397.00 2023-09-07
TRC
D444870-1g
Diethyl Benzyloxymethylmalonate
 5774-69-6
1g
 $ 719.00 2023-09-07
TRC
D444870-2.5g
Diethyl Benzyloxymethylmalonate
 5774-69-6
2.5g
 $1281.00 2023-05-18
TRC
D444870-1000mg
Diethyl Benzyloxymethylmalonate
 5774-69-6
1g
 $718.00 2023-05-18

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